SODIUM LAURETH-7 TARTRATE

• CAS No.: 141250-42-2
• Molecular Formula: C7H6F2O2
• Synonyms: SODIUM LAURETH-7 TARTRATE

Description

Sodium Laureth-7 Tartrate is an anionic surfactant commonly used in cosmetic formulations for its emulsifying and cleansing properties. Chemically, it is derived from lauryl alcohol (a 12-carbon fatty alcohol) ethoxylated with 7 ethylene oxide (EO) units, esterified with tartaric acid, and neutralized with sodium . Its structure combines the hydrophilic polyethylene glycol chain with the hydrophobic lauryl group, while the tartrate moiety contributes to its mildness and solubility. Key identifiers include:

• CAS No.: 141250-42-2
• Function: Surfactant (cleansing, foaming) .

This compound is valued in "green" or sensitive-skin formulations due to its balanced performance and mildness .

Comparison with Similar Compounds

Chemical Structure and Functional Groups

Compound	Chemical Class	Key Functional Groups	EO Units	Counterion
Sodium Laureth-7 Tartrate	Ethoxylated alkyl tartrate	Tartrate (dihydroxy dicarboxylate)	7	Sodium
Sodium Laureth-7 Sulfate	Ethoxylated alkyl sulfate	Sulfate (-OSO₃⁻)	7	Sodium
Sodium Lauroamphoacetate	Amphoteric surfactant	Acetate, amine	N/A	Sodium
Sodium Lauriminodipropionate	Zwitterionic surfactant	Iminodipropionate	N/A	Sodium

Key Differences :

• Tartrate vs. Sulfate : The tartrate group (bulky, hydroxyl-rich) reduces skin irritation but may yield less foam than sulfate .
• Amphoteric vs. Anionic : Amphoteric surfactants (e.g., Lauroamphoacetate) adjust charge based on pH, enhancing compatibility with other ingredients .

Performance in Formulations

Property	This compound	Sodium Laureth-7 Sulfate	Sodium Lauroamphoacetate
Cleansing Efficiency	Moderate	High	Moderate
Foaming Capacity	Low to moderate	High	Moderate
pH Range	~3.3–6.5 (acidic-neutral)	5.0–7.0 (mildly acidic)	5.5–7.0
Irritation Potential	Low	Moderate to high	Very low

Notes:

• Sulfates (e.g., Laureth-7 Sulfate) excel in foam and cleansing but are linked to barrier disruption .
• Amphoteric surfactants (e.g., Lauroamphoacetate) are often paired with anionic surfactants to mitigate irritation .

Q & A

Q. How to conduct a systematic review of this compound’s applications in non-cosmetic research (e.g., drug delivery)?

• Methodological Answer : Define inclusion/exclusion criteria (e.g., peer-reviewed studies post-2000). Use databases like PubMed and SciFinder with keywords: “this compound” + “nanocarriers”/“solubilization.” Extract data into a matrix for thematic analysis (e.g., efficacy in hydrophobic drug encapsulation) .